Cas no 93944-73-1 (3-chloro-N-(2-phenoxyphenyl)propanamide)

• Product Name: 3-chloro-N-(2-phenoxyphenyl)propanamide
• CAS No: 93944-73-1
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• MDL: MFCD02131371
• CID: 3057856
• PubChem ID: 4426448
• Update Time: 2025-06-28

3-chloro-N-(2-phenoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-phenoxyphenyl)propanamide
• CS-0243060
• EN300-25842
• Z56409647
• 93944-73-1
• G37119
• AKOS000118101
• TDA94473

• MDL： MFCD02131371
• Inchi： 1S/C15H14ClNO2/c16-11-10-15(18)17-13-8-4-5-9-14(13)19-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： FZBTZXGKHKCEPC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.0713064Da
• Monoisotopic Mass: 275.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-chloro-N-(2-phenoxyphenyl)propanamide

Introduction to 3-chloro-N-(2-phenoxyphenyl)propanamide (CAS No. 93944-73-1)

3-chloro-N-(2-phenoxyphenyl)propanamide, identified by its Chemical Abstracts Service (CAS) number 93944-73-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated aromatic ring and an amide functional group, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both chloro and phenoxy substituents makes it a promising scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

The compound’s chemical structure consists of a propyl chain linked to an amide group, with the nitrogen atom further connected to a phenyl ring substituted at the 2-position with a phenoxy group. The chloro substituent on the benzene ring enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This reactivity is crucial for medicinal chemists who aim to modify the molecule’s pharmacophore to improve its biological activity and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule modulators that target ion channels and receptors involved in neurological diseases. 3-chloro-N-(2-phenoxyphenyl)propanamide has been investigated as a potential lead compound due to its ability to interact with specific binding sites on these targets. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain ion channels, which could translate into therapeutic benefits for conditions such as epilepsy, depression, and chronic pain.

One of the most compelling aspects of 3-chloro-N-(2-phenoxyphenyl)propanamide is its synthetic accessibility. The molecule can be readily prepared through established organic synthesis protocols, including nucleophilic substitution reactions and amide bond formation. This ease of synthesis allows researchers to quickly generate libraries of derivatives for high-throughput screening, accelerating the drug discovery process. Additionally, the structural features of this compound make it amenable to modifications that can enhance its solubility, bioavailability, and metabolic stability—key factors in determining a drug’s clinical efficacy.

The role of phenoxy groups in pharmaceutical chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to modulate electronic properties and improve binding affinity. In 3-chloro-N-(2-phenoxyphenyl)propanamide, the phenoxy substituent at the 2-position of the benzene ring likely contributes to interactions with biological targets by forming hydrogen bonds or participating in π-stacking interactions. Such interactions are critical for achieving high selectivity and potency in drug design.

Recent advances in computational chemistry have further enhanced the study of 3-chloro-N-(2-phenoxyphenyl)propanamide. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to predict how this compound might bind to biological targets like enzymes or receptors. These simulations have provided valuable insights into the compound’s binding mode and have guided the design of more potent analogs. For instance, computational studies have suggested that optimizing the spatial orientation of the chloro and phenoxy groups could improve binding affinity and reduce off-target effects.

In addition to its potential as a lead compound for drug development, 3-chloro-N-(2-phenoxyphenyl)propanamide has applications in agrochemical research. The structural motif present in this molecule is similar to that found in several herbicides and fungicides, which target specific enzymes or pathways in plants. By studying how this compound interacts with biological systems, researchers can gain insights into designing next-generation crop protection agents with improved environmental profiles.

The synthesis of 3-chloro-N-(2-phenoxyphenyl)propanamide also presents opportunities for green chemistry approaches. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods using transition metals have been explored as alternatives to traditional electrophilic aromatic substitution reactions. Such innovations not only make the production process more environmentally friendly but also enhance scalability for industrial applications.

Another area of interest is the exploration of 3-chloro-N-(2-phenoxyphenyl)propanamide as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. By incorporating this compound into peptidomimetic scaffolds, researchers can develop novel molecules with enhanced pharmacological properties.

The pharmacokinetic profile of 3-chloro-N-(2-phenoxyphenyl)propanamide is another critical factor that influences its potential as a therapeutic agent. Studies have begun to investigate how this compound is metabolized in vivo, revealing insights into its degradation pathways and potential side effects. Understanding these metabolic processes is essential for optimizing dosing regimens and minimizing toxicological risks.

In conclusion, 3-chloro-N-(2-phenoxyphenyl)propanamide (CAS No. 93944-73-1) represents a versatile and promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of a chloro substituent and a phenoxy group—make it an attractive scaffold for medicinal chemists seeking to develop new drugs targeting neurological disorders and other diseases. As research continues to uncover new synthetic methods and biological activities associated with this molecule, its importance in modern chemistry is likely to grow even further.